molecular formula C7H12N2O3 B6204173 methyl 1-methyl-5-oxopiperazine-2-carboxylate CAS No. 1862312-76-2

methyl 1-methyl-5-oxopiperazine-2-carboxylate

Cat. No. B6204173
CAS RN: 1862312-76-2
M. Wt: 172.2
InChI Key:
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Description

“Methyl 1-methyl-5-oxopiperazine-2-carboxylate” is a chemical compound with the molecular formula C7H12N2O3 . It is also known as "2-Piperazinecarboxylic acid, 1-methyl-5-oxo-, methyl ester" . The compound has a molecular weight of 172.18 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-methyl-5-oxopiperazine-2-carboxylate involves the reaction of 1-methylpiperazine-2,5-dione with methyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "1-methylpiperazine-2,5-dione", "methyl chloroformate", "base (e.g. triethylamine)" ], "Reaction": [ "Add 1-methylpiperazine-2,5-dione to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask and stir", "Slowly add methyl chloroformate to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] }

CAS RN

1862312-76-2

Product Name

methyl 1-methyl-5-oxopiperazine-2-carboxylate

Molecular Formula

C7H12N2O3

Molecular Weight

172.2

Purity

95

Origin of Product

United States

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